Methyl 2-(4-fluorobenzoyl)imino-3-prop-2-enyl-1,3-benzothiazole-6-carboxylate
Description
Methyl 2-(4-fluorobenzoyl)imino-3-prop-2-enyl-1,3-benzothiazole-6-carboxylate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique chemical structure, which makes it an interesting target for synthesis and investigation.
Scientific Research Applications
Antimicrobial and Antifungal Properties
Methyl 2-(4-fluorobenzoyl)imino-3-prop-2-enyl-1,3-benzothiazole-6-carboxylate derivatives have been extensively studied for their antimicrobial and antifungal properties. Studies by Chavan and Pai (2007) and Mishra et al. (2019) revealed that specific derivatives exhibit significant activity against a range of microorganisms, indicating their potential for developing new antimicrobial agents (Chavan & Pai, 2007) (Mishra et al., 2019).
Antitumor Properties
The derivatives of Methyl 2-(4-fluorobenzoyl)imino-3-prop-2-enyl-1,3-benzothiazole-6-carboxylate have also demonstrated potent antitumor properties. Hutchinson et al. (2001) found that certain fluorinated derivatives are cytotoxic against specific human breast cancer cell lines. Another study by Bradshaw et al. (2002) emphasized their selectivity and potency in antitumor activities in vitro and in vivo, highlighting the potential for therapeutic applications (Hutchinson et al., 2001) (Bradshaw et al., 2002).
Synthesis of Novel Heterocyclic Compounds
The chemical structure of Methyl 2-(4-fluorobenzoyl)imino-3-prop-2-enyl-1,3-benzothiazole-6-carboxylate allows for the synthesis of novel heterocyclic compounds. Studies by Badne et al. (2011) and Chavan and Pai (2007) have shown that manipulating this compound can lead to the creation of various derivatives with potential biological activities, opening pathways for developing new drugs and therapeutic agents (Badne et al., 2011) (Chavan & Pai, 2007).
Imaging Applications in Cancer
The potential of Methyl 2-(4-fluorobenzoyl)imino-3-prop-2-enyl-1,3-benzothiazole-6-carboxylate in cancer imaging, particularly with PET (Positron Emission Tomography), has been explored. Wang et al. (2006) demonstrated the synthesis of carbon-11 labeled fluorinated derivatives for imaging tyrosine kinase in cancers, indicating its utility in non-invasive cancer diagnosis (Wang et al., 2006).
properties
IUPAC Name |
methyl 2-(4-fluorobenzoyl)imino-3-prop-2-enyl-1,3-benzothiazole-6-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15FN2O3S/c1-3-10-22-15-9-6-13(18(24)25-2)11-16(15)26-19(22)21-17(23)12-4-7-14(20)8-5-12/h3-9,11H,1,10H2,2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CKFHYZYXNAJCDJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=C(C=C3)F)S2)CC=C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15FN2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-(4-fluorobenzoyl)imino-3-prop-2-enyl-1,3-benzothiazole-6-carboxylate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[[1-(Oxolane-3-carbonyl)piperidin-4-yl]methyl]quinazolin-4-one](/img/structure/B2466939.png)
![1-[4-(1,1-Dioxo-1,2-thiazolidin-2-yl)piperidin-1-yl]prop-2-en-1-one](/img/structure/B2466941.png)
![N-(2-methoxyphenyl)-2-(7-methyl-4-oxo-9-phenylpyrido[3',2':4,5]thieno[3,2-d]pyrimidin-3(4H)-yl)acetamide](/img/structure/B2466945.png)
![4-((4-methylbenzo[d]thiazol-2-yl)oxy)-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide](/img/structure/B2466948.png)
![[(1S,6R)-2-Azabicyclo[4.1.0]heptan-1-yl]methanol;hydrochloride](/img/structure/B2466949.png)
![N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide](/img/structure/B2466951.png)
